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Compound of Interest

Compound Name: Octane-1,8-diamine-Glycolic acid

Cat. No.: B15621055

Essential Safety and Handling Guide for Octane-
1,8-diamine-Glycolic Acid

This document provides crucial safety protocols and logistical information for researchers,
scientists, and drug development professionals handling the mixture of Octane-1,8-diamine
and Glycolic acid. The following procedural guidance is designed to ensure safe laboratory
operations and proper disposal of materials.

Hazard Identification and Risk Assessment

Both Octane-1,8-diamine and Glycolic acid are hazardous chemicals that can cause severe
skin burns and eye damage.[1][2][3][4] The reaction between an amine and a carboxylic acid is
an acid-base reaction that forms a salt and can generate heat.[5][6][7] Therefore, mixing these
two substances is likely to be exothermic.

Octane-1,8-diamine:

Causes severe skin burns and eye damage.[3][4][8]

Harmful if swallowed.[3][4]

May cause an allergic skin reaction.[3][4]

Considered a corrosive solid.[8][9]
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Glycolic Acid:

o Causes severe skin burns and eye damage.[1][2][10]
o Harmful if inhaled.[1][2][11][10]

o Corrosive to the respiratory tract.[11]

Mixture:

e The primary immediate hazard is the exothermic acid-base reaction, which can cause a
rapid temperature increase.

e The resulting salt solution will likely retain the corrosive properties of its parent compounds.

A summary of the physical and chemical properties of the individual components is provided in
the table below.

Glycolic Acid (70%

Property Octane-1,8-diamine .

solution)
Physical State Solid (crystals)[12] Liquid[1]
Boiling Point 225 - 226 °CJ3] Data not available
Melting Point 50 - 54 °C[3] Data not available
Flash Point 165 °C[3] Data not available

Corrosive, Harmful if ) N
Corrosive, Harmful if inhaled[1]

Hazards swallowed, Skin sensitizer[3]
[2][11][10]

[4]

Personal Protective Equipment (PPE)

Due to the corrosive nature of both reagents and the potential for an exothermic reaction, a
comprehensive PPE plan is mandatory. The following table outlines the required PPE for
handling Octane-1,8-diamine, Glycolic acid, and their mixture.
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Body Part Required PPE Rationale
Double-gloving with nitrile To protect against skin
Hands rubber gloves (minimum 0.11 corrosion and potential allergic
mm thickness).[13] reactions.[3][4]
) To provide maximum
Chemical splash goggles and ) )
Eyes/Face ) protection against splashes of
a full-face shield.[14] ) )
corrosive materials.[1][3]
A chemical-resistant lab coat ) )
To protect the skin from spills
Body or apron worn over full-
) and splashes.
coverage clothing.
Closed-toe, chemical-resistant )
Feet To protect feet from spills.

shoes.

Respiratory

A NIOSH/MSHA-approved
respirator (e.g., N95 dust mask
for the solid diamine, or an

acid gas cartridge respirator for
the acid).[12][13]

To prevent inhalation of
harmful dust from the diamine
and vapors from the acid.[1][2]
[10]

Operational Plan: Step-by-Step Handling Procedure

All handling of Octane-1,8-diamine, Glycolic acid, and their mixture must be conducted within a

certified chemical fume hood to minimize inhalation exposure.[2][3]

Preparation:

o Ensure the chemical fume hood is operational and the sash is at the appropriate height.

o Gather all necessary equipment, including glassware, stir plates, and emergency quench

materials (e.g., sodium bicarbonate for acid spills).[15]

e Don all required PPE as outlined in the table above.

Handling and Mixing:
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e Weigh the solid Octane-1,8-diamine in a tared container inside the fume hood.

» Slowly and carefully add the Glycolic acid to the reaction vessel containing the Octane-1,8-
diamine. Always add acid to the amine, not the other way around, to better control the
exothermic reaction.

» Monitor the temperature of the reaction mixture. If the temperature rises rapidly, slow the rate
of addition and/or use an ice bath for cooling.

e Once the addition is complete, allow the mixture to stir until the reaction is complete.
Post-Procedure:

o Carefully quench any unreacted reagents as per your experimental protocol.

o Clean all glassware and equipment with appropriate solvents and detergents.

e Wipe down the work area in the fume hood.

e Properly dispose of all waste as described in the disposal plan.

» Remove PPE in the correct order to avoid self-contamination (gloves last) and wash hands
thoroughly.
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Preparation

Verify Fume Hood Operation

Gather Equipment

Don Full PPE

Handling and Mixing (in Fume Hood)

Weigh Octane-1,8-diamine

Slowly Add Glycolic Acid to Diamine

Monitor Temperature (Use Ice Bath if Needed)

Stir to Completion

Post-Prpcedure

Quench and Clean Glassware

;

Decontaminate Work Area

!

Dispose of Waste

;

Doff PPE and Wash Hands
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A flowchart of the experimental workflow for handling Octane-1,8-diamine-Glycolic acid.
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Disposal Plan

All waste generated from handling Octane-1,8-diamine and Glycolic acid must be treated as
hazardous waste.

Waste Segregation and Collection:

e Solid Waste: Contaminated PPE (gloves, wipes, etc.) and any solid reaction byproducts
should be collected in a designated, sealed hazardous waste container.[15]

e Liquid Waste: The reaction mixture and any solvent rinses should be collected in a separate,
sealed, and clearly labeled hazardous waste container. Do not mix with other waste streams
unless compatibility has been confirmed.[7]

¢ Neutralization: Depending on local regulations, small amounts of the acidic mixture may be
neutralized with a suitable base (e.g., sodium bicarbonate) before disposal.[1][15] This
should only be done by trained personnel.

Disposal Procedure:
o Label all waste containers clearly with the chemical names and associated hazards.

» Store waste containers in a designated satellite accumulation area away from incompatible
materials.[16]

o Arrange for pickup and disposal by your institution's environmental health and safety (EHS)
department. Do not pour any of the waste down the drain.[15]
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Waste Collection

Segregate Solid and Liquid Waste

Use Designated, Sealed Containers

Clearly Label Containers with Contents and Hazards

Waste ﬁ"torage

Store in Satellite Accumulation Area

!

Ensure Segregation from Incompatible Materials

Final Disposal

Contact EHS for Waste Pickup

DO NOT Dispose in Sink or Trash
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A flowchart outlining the waste disposal workflow.

Emergency Procedures
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In the event of an exposure or spill, immediate action is critical.

Exposure Type First Aid Measures

Immediately remove all contaminated clothing.
) [1][3][11] Rinse the affected skin with copious
Skin Contact .
amounts of water for at least 15 minutes.[11]

Seek immediate medical attention.[3][11]

Immediately flush eyes with plenty of water for
at least 15 minutes, holding the eyelids open.

Eye Contact Remove contact lenses if present and easy to
do.[1][10] Seek immediate medical attention.[3]
[10]

Move the person to fresh air.[1][3][11] If
Inhalation breathing is difficult, give oxygen.[11] Seek
immediate medical attention.[1][3][11][10]

Rinse mouth with water.[1][3] Do NOT induce

Ingestion vomiting.[3] Seek immediate medical attention.

[11[3]

Evacuate the area. For small spills, use an
absorbent material like sand or vermiculite to
contain the spill.[15] Neutralize with sodium
Spill bicarbonate if the spill is acidic.[15] Collect all
contaminated materials in a sealed hazardous
waste container.[15] For large spills, contact
your institution's EHS department immediately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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